Cas no 127266-00-6 (2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-, methyl ester)

• Product Name: 2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-, methyl ester
• CAS No: 127266-00-6
• MF: C₁₂H₉ClO₃
• MW: 236.651062726974
• CID: 832415
• PubChem ID: 5745058
• Update Time: 2025-04-19

2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylic acid, 6-chloro-4-hydroxy-, methyl ester
• METHYL 6-CHLORO-4-HYDROXY-2-NAPHTHOATE
• methyl 6-chloro-4-hydroxynaphthalene-2-carboxylate
• 3-Naphthalenecarboxylic acid, 7-chloro-1-hydroxy-, methyl ester
• 7-Chloro-1-hydroxy-3-naphthalenecarboxylic acid methyl ester
• Methyl-6-chlor-4-hydroxy-2-naphthoat

• Inchi： 1S/C12H9ClO3/c1-16-12(15)8-4-7-2-3-9(13)6-10(7)11(14)5-8/h2-6,14H,1H3
• InChI Key： WUHPQWSPWOMPKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(C(=O)OC)=CC(=C2C=1)O

Computed Properties

• Exact Mass: 236.02407
• Monoisotopic Mass: 236.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids